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Compound of Interest

Compound Name: N-ethyl carbazole

Cat. No.: B1664220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-ethyl carbazole (NEC) and its derivatives have emerged as a versatile and highly promising

class of organic compounds. With applications spanning from advanced electronic materials to

potential therapeutic agents, a thorough understanding of their synthesis, properties, and

experimental protocols is crucial for researchers in diverse scientific fields. This technical guide

provides an in-depth literature review of N-ethyl carbazole, summarizing key quantitative data,

detailing experimental methodologies, and visualizing complex processes to facilitate further

research and development.

Physicochemical Properties
N-ethyl carbazole is a solid, stable heterocyclic aromatic compound. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-Ethyl Carbazole
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Property Value

Molecular Formula C₁₄H₁₃N

Molecular Weight 195.26 g/mol

Melting Point 68-70 °C

Boiling Point 190 °C

Density 1.06148 g/cm³

Solubility Soluble in DMSO, insoluble in water.

Appearance
White to gray to brown powder or colorless flaky

crystals.[1][2]

Synthesis of N-Ethyl Carbazole
The synthesis of N-ethyl carbazole is a well-established process, with several methods

reported in the literature. A common and efficient approach involves the N-alkylation of

carbazole.

Detailed Experimental Protocol: N-Alkylation of
Carbazole
This protocol is based on a phase-transfer catalysis method, which offers high yields and purity.

Materials:

Carbazole (96%)

Toluene

Potassium hydroxide (KOH)

Benzyltriethylammonium chloride (phase-transfer catalyst)

Bromoethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubs.aip.org/aip/jap/article/104/8/084519/343842/Time-of-flight-mobility-measurements-in-organic
https://pdfs.semanticscholar.org/3652/47b5d0da70487854c21a4b776c202760e494.pdf
https://www.benchchem.com/product/b1664220?utm_src=pdf-body
https://www.benchchem.com/product/b1664220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absolute ethanol (for recrystallization)

Procedure:

In a reaction kettle, add 300 kg of toluene, 100 kg of 96% carbazole, 120 kg of KOH, and 1.5

kg of benzyltriethylammonium chloride.

Begin stirring the mixture and add 80 kg of bromoethane dropwise over 45 minutes.

Heat the reaction mixture to 80°C and maintain this temperature for 5 hours.

After the reaction is complete, transfer the mother liquor to a distillation pot and evaporate

the toluene.

Add absolute ethanol to the residue to recrystallize the product.

Filter and dry the crystals to obtain N-ethyl carbazole.

This method has been reported to yield N-ethyl carbazole with a purity of 99.74% and a yield

of 98.3%.[3]

Applications in Organic Electronics
N-ethyl carbazole and its derivatives are extensively used as building blocks for organic

electronic materials due to their excellent hole-transporting properties, thermal stability, and

tunable electronic characteristics.[4][5] They are key components in Organic Light-Emitting

Diodes (OLEDs) and perovskite solar cells (PSCs).

Hole-Transporting Materials (HTMs) in Perovskite Solar
Cells
N-ethyl carbazole-containing molecules have been successfully employed as hole-

transporting materials (HTMs) in perovskite solar cells, often exhibiting improved performance

and stability compared to the widely used spiro-OMeTAD.

Table 2: Performance of Perovskite Solar Cells with N-Ethyl Carbazole-Based HTMs
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HTM based on N-
Ethyl Carbazole
Derivative

Power Conversion
Efficiency (PCE)
(%)

Hole Mobility
(cm²/Vs)

Glass Transition
Temperature (Tg)
(°C)

spiro-carbazole 22.01
Higher than spiro-

OMeTAD
196

SC 21.76 Not specified Not specified

X25 17.4 Not specified Not specified

Note: The performance of spiro-OMeTAD is often used as a benchmark, with reported PCEs

around 20-21%.[6][7][8][9]

The following is a generalized spin-coating protocol for the fabrication of a planar perovskite

solar cell.

Materials:

FTO-coated glass substrates

SnO₂ colloid solution

Perovskite precursor solution (e.g., a mixture of PbI₂, FAI, MABr, and CsI in DMF/DMSO)

N-ethyl carbazole-based HTM solution (e.g., spiro-carbazole in chlorobenzene with

additives like Li-TFSI and t-BP)

Gold or silver for top electrode

Procedure:

Substrate Cleaning: Clean the FTO-coated glass substrates sequentially in an ultrasonic

bath with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a

nitrogen stream.

Electron Transport Layer (ETL) Deposition: Deposit a layer of SnO₂ on the FTO substrate by

spin-coating the colloid solution, followed by annealing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36036864/
https://www.researchgate.net/publication/353743694_Time-of-Flight_Method_for_Determining_the_Drift_Mobility_in_Organic_Semiconductors
https://www.researchgate.net/publication/347899308_Design_of_Low_Crystallinity_Spiro-Typed_Hole_Transporting_Material_for_Planar_Perovskite_Solar_Cells_to_Achieve_2176_Efficiency
https://discovery.researcher.life/article/optoelectronic-properties-and-theoretical-insights-of-3-6-disubstituted-carbazole-oligomers-synthesized-via-suzuki-coupling/00e99b2f26ea36fba34aadc0d63bb5a9
https://www.benchchem.com/product/b1664220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor

solution onto the ETL. The spin speed and time are critical parameters to control the film

thickness and quality. Anneal the film to promote crystallization.

Hole-Transport Layer (HTL) Deposition: Spin-coat the N-ethyl carbazole-based HTM

solution on top of the perovskite layer.

Top Electrode Deposition: Deposit the metal top electrode (e.g., gold or silver) by thermal

evaporation through a shadow mask.
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Host Materials in Organic Light-Emitting Diodes
(OLEDs)
Derivatives of N-ethyl carbazole are also utilized as host materials in the emissive layer of

OLEDs, where they facilitate efficient energy transfer to guest emitter molecules.

Table 3: Performance of OLEDs Utilizing N-Ethyl Carbazole Derivatives

N-Ethyl Carbazole
Derivative

Role
External Quantum
Efficiency (EQE)
(%)

Luminance (cd/m²)

Cz(PhCF₃)₂ Emissive Layer Not specified Not specified

Cz(PhBz)₂ Emissive Layer Not specified Not specified

VPEC Host 25.3 Not specified

Materials:

ITO-coated glass substrates

PEDOT:PSS solution (for hole injection layer)

Emissive layer solution (containing an N-ethyl carbazole-based host and an appropriate

guest emitter dissolved in a solvent like toluene)

Electron transport layer material (e.g., TPBi)

Electron injection layer material (e.g., LiF)

Aluminum (for cathode)

Procedure:

Substrate Preparation: Clean and pattern the ITO-coated glass substrates.
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Hole Injection Layer (HIL) Deposition: Spin-coat a thin layer of PEDOT:PSS onto the ITO and

anneal to remove residual water.

Emissive Layer (EML) Deposition: In an inert atmosphere (e.g., a glovebox), spin-coat the

emissive layer solution onto the HIL. The thickness of this layer is crucial for device

performance. Anneal the substrate to remove the solvent.

Electron Transport and Injection Layer Deposition: Sequentially deposit the electron

transport layer (e.g., TPBi) and the electron injection layer (e.g., LiF) via thermal evaporation.

Cathode Deposition: Deposit the aluminum cathode by thermal evaporation.

Encapsulation: Encapsulate the device to protect it from atmospheric moisture and oxygen.
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Polymerization of N-Ethyl Carbazole
Poly(N-ethyl carbazole) (PEC) is a conjugated polymer with interesting electro- and

photoactive properties. Photoinduced step-growth polymerization is a modern and efficient

method for its synthesis.

Mechanism of Photoinduced Step-Growth
Polymerization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1664220?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664220?utm_src=pdf-body
https://www.benchchem.com/product/b1664220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The polymerization is initiated by the photoexcitation of N-ethyl carbazole in the presence of

an oxidizing salt, such as diphenyl iodonium hexafluorophosphate (Ph₂I⁺PF₆⁻).
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Click to download full resolution via product page

Characterization Techniques
A variety of analytical techniques are employed to characterize N-ethyl carbazole and its

derivatives.

Cyclic Voltammetry (CV)
Cyclic voltammetry is used to investigate the electrochemical properties of these compounds,

such as their oxidation and reduction potentials, which are crucial for determining their HOMO

and LUMO energy levels.
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Experimental Setup:

Potentiostat: A computer-controlled potentiostat is used to apply the potential and measure

the current.

Three-Electrode Cell: A standard three-electrode setup is employed, consisting of a working

electrode (e.g., platinum or glassy carbon), a counter electrode (e.g., platinum wire), and a

reference electrode (e.g., Ag/AgCl).

Electrolyte: A supporting electrolyte, such as tetrabutylammonium hexafluorophosphate

(TBAPF₆), is dissolved in a suitable solvent (e.g., dichloromethane or acetonitrile).

Procedure: The N-ethyl carbazole derivative is dissolved in the electrolyte solution. The

potential is then swept between two set values, and the resulting current is measured.

Time-of-Flight (TOF) Mobility Measurement
The time-of-flight technique is a direct method to determine the charge carrier mobility of a

material.

Experimental Setup:

Sample: The N-ethyl carbazole-based material is prepared as a thin film sandwiched

between two electrodes.

Pulsed Laser: A pulsed laser is used to generate charge carriers near one of the electrodes.

Voltage Source and Oscilloscope: A voltage is applied across the sample to drift the charge

carriers, and an oscilloscope is used to measure the transient photocurrent.

Procedure: A short pulse of light creates a sheet of charge carriers. Under the applied

electric field, these carriers drift across the sample to the collecting electrode. The time it

takes for the carriers to traverse the sample (the transit time) is measured from the

photocurrent transient. The mobility (µ) is then calculated using the formula:

µ = d² / (V * tₜ)

where d is the film thickness, V is the applied voltage, and tₜ is the transit time.
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Conclusion
N-ethyl carbazole and its derivatives represent a cornerstone in the development of advanced

organic materials. Their facile synthesis, coupled with their exceptional electronic and

photophysical properties, has led to significant advancements in the fields of organic

electronics and polymer chemistry. The detailed experimental protocols and compiled

quantitative data in this guide are intended to serve as a valuable resource for researchers,

enabling them to build upon the existing body of knowledge and explore new frontiers in the

application of this versatile class of compounds. The provided visualizations of key processes

aim to offer a clearer understanding of the underlying mechanisms, fostering innovation in the

design and synthesis of next-generation materials based on the N-ethyl carbazole core.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664220#n-ethyl-carbazole-literature-review-and-
survey]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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